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Executive Summary

4-Methylsulfonylacetophenone (CAS No. 10297-73-1) is a key chemical intermediate,
notably in the synthesis of pharmaceuticals such as Imrecoxib and Etoricoxib.[1] A thorough
understanding of its physicochemical properties, specifically its melting point and solubility, is
critical for its application in drug development, process chemistry, and quality control. This
document provides a comprehensive overview of these characteristics, supported by
experimental protocols and data, to serve as a vital resource for scientific professionals.

Core Physicochemical Properties

The physical state of 4-Methylsulfonylacetophenone is typically a white to slightly yellow
crystalline powder or needles.[2][3] Its molecular and physical properties are foundational to its
behavior in various chemical processes.

Melting Point

The melting point is a crucial indicator of a compound's purity. For a pure crystalline solid, the
melting range is typically sharp, spanning 0.5-1.0°C.[4] Impurities tend to lower and broaden
this range.[4] The reported melting point for 4-Methylsulfonylacetophenone is consistent
across multiple sources, falling within a narrow range.
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Data Presentation: Melting Point of 4-Methylsulfonylacetophenone

Parameter Reported Value (°C) Source(s)
Melting Point 126 - 129 [21[31[5]
Melting Point 131.7 [6]

Solubility Characteristics

Solubility data is paramount for designing crystallization processes, selecting appropriate
solvents for reactions, and formulating drug products.[1] The solubility of 4-
Methylsulfonylacetophenone has been evaluated in a range of common organic solvents.

A comprehensive study by a gravimetric method measured its solubility in nine different pure
solvents and a binary solvent mixture from 278.15 K to 328.15 K (5°C to 55°C).[1][7] This
provides essential data for understanding its behavior under varying temperature conditions,
which is critical for industrial crystallization.[1]

Data Presentation: Solubility of 4-Methylsulfonylacetophenone
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Solvent

Solubility Description

Source(s)

Dimethyl Sulfoxide (DMSO)

Slightly soluble; 100 mg/mL

(requires ultrasound)

(2318l

Slightly soluble (solubility

Methanol increases with heat) 23]
Ethanol Soluble [2]
Acetone Soluble [2]
Chloroform Soluble [2]

Ethyl Acetate

Studied (Temperature-

dependent)

[1](7]

n-Hexane

Studied (Less temperature-

dependent than ethyl acetate)

[1](7]

n-Propyl Alcohol Studied [11[7]
n-Butyl Alcohol Studied [11[7]
Isobutyl Alcohol Studied [11[7]
Ethylene Glycol Studied [11[7]
Cyclohexane Studied [11[7]

Experimental Protocols

Accurate determination of melting point and solubility relies on standardized laboratory

techniques. The following sections detail the methodologies for these measurements.

Melting Point Determination (Capillary Method)

This is the most common technique for determining the melting point of a solid organic

compound.[4] It relies on slow, uniform heating of a small sample and precise observation.

Methodology:
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Sample Preparation: The crystalline 4-Methylsulfonylacetophenone sample must be finely
powdered to ensure uniform packing and heat transfer.[4]

Capillary Tube Loading: A small amount of the powdered sample is introduced into a
capillary tube, which is sealed at one end. The tube is tapped gently to pack the sample
tightly to a height of 1-2 mm.[9][10]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is placed in a heating apparatus, such as a
Thiele tube containing mineral oil or an electrically heated metal block (e.g., Mel-Temp
apparatus).[4]

Heating: The apparatus is heated slowly and steadily. A rapid determination can be done first
to find an approximate melting point. For an accurate measurement, the heating rate should
be controlled to about 1-2°C per minute near the expected melting point.[4]

Observation and Recording: Two temperatures are recorded:
o T1: The temperature at which the first drop of liquid appears.[10]
o T2: The temperature at which the entire sample has completely liquefied.[10]

Reporting: The melting point is reported as the range from T1 to T2.
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Start: Obtain Pure Sample

i

Grind Sample to a Fine Powder

i

Pack Sample into Capillary Tube (1-2 mm)

i

Place Tube in Melting Point Apparatus

Optional

Heat Rapidly for Approximate M.P.

v

Cool Apparatus and Prepare New Sample

v v

Heat Slowly (1-2°C/min) Near Approx. M.P.

'

Observe First Liquid Droplet (Record T1)

'

Observe Complete Liquefaction (Record T2)

'

End: Report Melting Range (T1 - T2)

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Solubility Determination (Qualitative Method)

This protocol provides a straightforward method to assess whether a compound is soluble,
partially soluble, or insoluble in a specific solvent.

Methodology:

e Sample Measurement: Place a small, pre-weighed amount of 4-
Methylsulfonylacetophenone (e.g., 25 mg) into a clean, dry test tube.[11]

e Solvent Addition: Add a measured volume of the chosen solvent (e.g., 0.75 mL) to the test
tube in small portions.[11]

e Mixing: After each addition, shake the test tube vigorously for a set period, typically 30-60
seconds, to ensure thorough mixing.[12][13]

e Observation: Allow the mixture to stand and observe the result.
o Soluble: The solid dissolves completely, leaving a clear solution.[12]

o Partially Soluble: Some of the solid dissolves, but a noticeable amount remains
undissolved.

o Insoluble: The solid does not appear to dissolve at all.[12]

o Reporting: Record the result as soluble, partially soluble, or insoluble for the specific solvent
and conditions (e.g., temperature). For liquid solutes, the terms miscible and immiscible are
used.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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